Cas no 39062-69-6 (Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)-)
39062-69-6 structure
Product Name:Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)-
CAS No:39062-69-6
MF:C14H10F3NO3
MW:297.22931432724
CID:1500792
PubChem ID:21952084
Update Time:2025-04-21
Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)-
- 3-(trifluoromethyl)-4-(benzyloxy)nitrobenzene
- 1-(benzyloxy)-4-nitro-2-(trifluoromethyl)benzene
- 1-benzyloxy-4-nitro-2-trifluoromethylbenzene
- 2-benzyloxy-5-nitro-trifluoromethylbenzene
- 2-Benzyloxy-α,α,α-trifluor-nitrotoluol
- 39062-69-6
- SCHEMBL2876196
- 4-benzyloxy-3-trifluoromethyl-nitrobenzene
- DB-293797
-
- Inchi: 1S/C14H10F3NO3/c15-14(16,17)12-8-11(18(19)20)6-7-13(12)21-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key: GRKMEOGOXCHHJF-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1OCC1C=CC=CC=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 297.06100
- Monoisotopic Mass: 297.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 55.05000
- LogP: 4.71580
Benzene, 4-nitro-1-(phenylmethoxy)-2-(trifluoromethyl)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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